Cas no 1260742-59-3 (2-(3-bromo-4-fluorophenyl)pyrrolidine)

• Product Name: 2-(3-bromo-4-fluorophenyl)pyrrolidine
• CAS No: 1260742-59-3
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6205945
• PubChem ID: 53403566
• Update Time: 2025-10-31

2-(3-bromo-4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-fluorophenyl)pyrrolidine
• EN300-1914919
• MFCD11848586
• SY253316
• 1260742-59-3
• SCHEMBL22097299

• MDL： MFCD11848586
• Inchi： 1S/C10H11BrFN/c11-8-6-7(3-4-9(8)12)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key： NXJKUAVUUUVOOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CCCN1)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-bromo-4-fluorophenyl)pyrrolidine

Comprehensive Overview of 2-(3-bromo-4-fluorophenyl)pyrrolidine (CAS No. 1260742-59-3)

The compound 2-(3-bromo-4-fluorophenyl)pyrrolidine (CAS No. 1260742-59-3) is a brominated and fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and substituted phenyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

One of the key reasons for the growing interest in 2-(3-bromo-4-fluorophenyl)pyrrolidine is its role in medicinal chemistry. The presence of both bromine and fluorine atoms enhances its reactivity and binding affinity, making it a versatile building block for small-molecule drugs. Recent studies have highlighted its potential in developing kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological conditions. This aligns with the current trend in precision medicine, where tailored therapies are designed based on molecular targets.

In addition to its pharmaceutical applications, 2-(3-bromo-4-fluorophenyl)pyrrolidine is also being investigated for its utility in agrochemicals. The compound's halogenated structure contributes to its stability and bioactivity, which are desirable traits in pesticide and herbicide formulations. With the global push toward sustainable agriculture, researchers are focusing on eco-friendly compounds that minimize environmental impact while maintaining efficacy. This compound's potential in this field is a hot topic among green chemistry enthusiasts.

The synthesis of 2-(3-bromo-4-fluorophenyl)pyrrolidine typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve yield and reduce waste, addressing the demand for cost-effective and scalable production methods. These innovations are particularly relevant in the context of industrial automation and process optimization, which are trending topics in chemical manufacturing.

From a regulatory perspective, 2-(3-bromo-4-fluorophenyl)pyrrolidine is not classified as a hazardous substance under major global frameworks. However, researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and REACH compliance to ensure safe handling and disposal. This is especially important given the increasing scrutiny on chemical safety and corporate responsibility in the chemical industry.

The future of 2-(3-bromo-4-fluorophenyl)pyrrolidine looks promising, with ongoing studies exploring its structure-activity relationships (SAR) and potential derivatives. As the scientific community continues to prioritize drug repurposing and multi-target therapeutics, this compound could play a pivotal role in next-generation treatments. Its adaptability and synergistic effects with other molecules make it a subject of interest in combinatorial chemistry and high-throughput screening.

In summary, 2-(3-bromo-4-fluorophenyl)pyrrolidine (CAS No. 1260742-59-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical sectors. Its unique chemical properties, combined with the growing demand for innovative therapeutics and sustainable solutions, position it as a key player in modern research. As advancements in computational chemistry and AI-driven drug design accelerate, the applications of this compound are expected to expand further, making it a valuable asset in the scientific community.